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Introduction
Triethylamine hydrofluoride, often referred to as triethylamine trihydrofluoride (TREAT-HF), is

a widely utilized reagent in organic synthesis.[1][2][3] It serves as a mild and selective

fluorinating agent, offering a safer and more manageable alternative to hydrogen fluoride (HF).

[1][2][4] This guide provides an in-depth overview of the core physical properties of

triethylamine hydrofluoride, its applications, and safety considerations, tailored for

professionals in research and drug development.

Core Physical Properties
Triethylamine hydrofluoride is a colorless to light yellow or brown liquid.[1][5][6][7][8] It is

characterized by its hygroscopic nature, meaning it readily absorbs moisture from the

atmosphere.[7][9][10] The compound is soluble in several organic solvents, including

chloroform and hexanes, and is also miscible with water.[1][4]

The physical properties of triethylamine hydrofluoride are summarized in the table below for

easy reference and comparison.
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Property Value

Synonyms

Triethylamine trihydrofluoride, N,N-

diethylethanamine trihydrofluoride, TREAT-HF[1]

[3][4][8][9]

CAS Number 73602-61-6[1][5][6][7][8][9]

Molecular Formula C6H15N·3HF or C6H18F3N[7][8][11]

Molecular Weight 161.21 g/mol [6][9][11]

Appearance
Clear colorless to light yellow/brown liquid[1][5]

[6][7][8]

Density 0.989 g/mL at 25 °C[1][7][9][12]

Melting Point -29 to -27 °C[1][6][7][9][11][13]

Boiling Point 70 °C at 15 mmHg[1][4][6][7][9][13]

Refractive Index n20/D 1.3915[1][2][7][9][13]

Flash Point 87-88 °C (188-190 °F)[1][4][9][12][13]

Solubility
Soluble in water, chloroform, and hexanes[1][4]

[5][9]

Vapor Pressure 0.0235 - 0.03133 mmHg at 25 °C[12][13]

Hygroscopicity Hygroscopic[7][9][10]

Experimental Protocols
Detailed experimental protocols for the determination of the physical properties listed above

are not extensively available in the public domain. These properties are typically determined

using standard analytical techniques as described in pharmacopeias and standard chemical

analysis literature. For instance:

Melting and Boiling Points: Determined using a calibrated melting point apparatus or by

distillation under reduced pressure, respectively.

Density: Measured using a pycnometer or a digital density meter.
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Refractive Index: Measured using a refractometer at a specified temperature (typically 20

°C).

Spectral Data (NMR, IR): Obtained using nuclear magnetic resonance and infrared

spectrometers.

Spectral Data
Spectral analysis is crucial for the structural confirmation of triethylamine hydrofluoride.

NMR Spectroscopy: Both 1H NMR and 13C NMR spectra are available for triethylamine
hydrofluoride.[14][15][16][17] These spectra are complex due to the interactions between

triethylamine and hydrogen fluoride.[15]

IR Spectroscopy: Infrared spectroscopy, including ATR-IR and FTIR, provides information

about the vibrational modes of the molecule.[18]

Applications in Synthesis
Triethylamine hydrofluoride is a versatile reagent in organic synthesis, primarily used as a

fluorinating agent. Its applications include:

Synthesis of Alkyl and Acid Fluorides: It acts as a mild and selective agent for converting

alcohols and carboxylic acids to their corresponding fluorides.[1][4]

Synthesis of Vicinal Difluorides from Epoxides.[2][4]

Synthesis of 3-fluoroazetidine.[2][4]

Cleavage of O-silyl Groups: It is utilized as a selective reagent for the deprotection of silyl

ethers in carbohydrates, nucleotides, and cyanohydrins.[4][5]

Electrochemical Fluorination: It is actively involved in the electrochemical fluorodeiodination

of alkyl iodides and fluorodesilylation in beta-lactams.[4][5]

The general workflow for utilizing triethylamine hydrofluoride as a fluorinating agent is

depicted below.
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General Workflow for Fluorination using Triethylamine Hydrofluoride
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Caption: General workflow for a typical fluorination reaction.
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Safety and Handling
Triethylamine hydrofluoride is a corrosive and toxic substance that requires careful handling

in a well-ventilated fume hood.[10][19][20][21] It is fatal if swallowed, inhaled, or in contact with

skin, and causes severe skin burns and eye damage.[4][12][19][20]

Personal Protective Equipment (PPE):

Gloves: Wear appropriate chemical-resistant gloves (e.g., PVC).[19]

Eye Protection: Use chemical safety goggles and a face shield.[19]

Clothing: Wear a lab coat and, if necessary, a chemical-resistant apron or suit.[19]

Respiratory Protection: Use a respirator if ventilation is inadequate.[12]

Storage:

Store in a cool, dry, well-ventilated area in a tightly sealed container.[12][19][22]

Keep away from incompatible materials such as strong oxidizing agents, acids, bases, and

glass.[4][20] It is recommended to store it in polyethylene or Teflon containers.

Spills and Disposal:

In case of a spill, absorb with an inert material and dispose of as hazardous waste.[10][19]

Follow all local, state, and federal regulations for the disposal of this chemical.[21]

Conclusion
Triethylamine hydrofluoride is an essential reagent for the synthesis of fluorinated organic

compounds. Its manageable physical properties and selective reactivity make it a valuable tool

for researchers and professionals in drug development and materials science. However, its

significant toxicity and corrosiveness necessitate strict adherence to safety protocols. This

guide provides the core technical information required for its safe and effective use in a

laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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